Cas no 554448-62-3 (Benzonitrile, 2-fluoro-4-(4-morpholinyl)-)

• Product Name: Benzonitrile, 2-fluoro-4-(4-morpholinyl)-
• CAS No: 554448-62-3
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 351889
• PubChem ID: 21069925
• Update Time: 2025-04-19

Benzonitrile, 2-fluoro-4-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-fluoro-4-(4-morpholinyl)-
• 2-fluoro-4-morpholin-4-ylbenzonitrile
• 554448-62-3
• 2-Fluoro-4-morpholinobenzonitrile
• 2-fluoro-4-(morpholino)-benzonitrile
• AKOS017550563
• 2-Fluoro-4-(morpholin-4-yl)benzonitrile
• PIWWCBZVXWRTCP-UHFFFAOYSA-N
• A1-00978
• SCHEMBL1237566
• DTXSID80610444

• Inchi： 1S/C11H11FN2O/c12-11-7-10(2-1-9(11)8-13)14-3-5-15-6-4-14/h1-2,7H,3-6H2
• InChI Key： PIWWCBZVXWRTCP-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)N1CCOCC1

Computed Properties

• Exact Mass: 206.08563
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines